Cas no 2138003-76-4 (3-Pyridinemethanol, 6-amino-2,4-dimethyl-)

• Product Name: 3-Pyridinemethanol, 6-amino-2,4-dimethyl-
• CAS No: 2138003-76-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5299035
• Update Time: 2025-05-23

3-Pyridinemethanol, 6-amino-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 6-amino-2,4-dimethyl-

• Inchi： 1S/C8H12N2O/c1-5-3-8(9)10-6(2)7(5)4-11/h3,11H,4H2,1-2H3,(H2,9,10)
• InChI Key： PYPLVYMWAYGONS-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N)=CC(C)=C1CO

Additional information on 3-Pyridinemethanol, 6-amino-2,4-dimethyl-

Comprehensive Overview of 3-Pyridinemethanol, 6-amino-2,4-dimethyl- (CAS No. 2138003-76-4): Properties, Applications, and Industry Insights

3-Pyridinemethanol, 6-amino-2,4-dimethyl- (CAS No. 2138003-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing heterocyclic ring, which is a cornerstone in medicinal chemistry. Its molecular formula, C₈H₁₂N₂O, highlights the presence of functional groups such as amino and hydroxymethyl, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyridine-based compounds like 6-amino-2,4-dimethyl-3-pyridinemethanol has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s structural modularity allows for derivatization, enabling the development of targeted therapies for diseases such as cancer and inflammatory disorders.

The synthesis of 3-Pyridinemethanol, 6-amino-2,4-dimethyl- typically involves multi-step organic reactions, including amination and hydroxymethylation, with stringent control over reaction conditions to ensure high purity. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its identity, addressing the growing industry emphasis on quality assurance in fine chemicals. This aligns with the broader trend of green chemistry, where sustainable synthetic routes are prioritized to minimize environmental impact.

From an industrial perspective, CAS No. 2138003-76-4 is often procured by pharmaceutical companies and research institutions for high-throughput screening libraries. Its relevance in preclinical studies is underscored by its ability to modulate biological pathways, a topic frequently searched in AI-driven drug discovery platforms. Additionally, the compound’s stability under physiological conditions makes it a candidate for prodrug development, a hot topic in personalized medicine forums.

Beyond pharmaceuticals, 6-amino-2,4-dimethyl-3-pyridinemethanol finds niche applications in material science, particularly in designing ligands for catalysis. Its electron-donating groups enhance coordination with transition metals, a property explored in renewable energy research, such as fuel cell catalysts. This multidisciplinary utility positions the compound as a subject of interest in academic publications and patent filings, reflecting its commercial and scientific value.

As regulatory frameworks evolve, compliance with REACH and GMP standards for CAS No. 2138003-76-4 remains critical. Suppliers emphasize batch-to-batch consistency, responding to end-user concerns about reproducibility—a frequent query in life science forums. Furthermore, the compound’s handling and storage guidelines are optimized to preserve its chemical integrity, a consideration highlighted in laboratory safety best practices.

In conclusion, 3-Pyridinemethanol, 6-amino-2,4-dimethyl- exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing therapeutic pipelines and sustainable technologies ensures its prominence in both research databases and industrial supply chains. For researchers seeking structure-activity relationships or novel chemical entities, this compound offers a compelling case study in molecular design and application.